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Compound of Interest |

2-Ethoxy-1,3-thiazole-5-
Compound Name:

carbaldehyde
CAS No.: 220389-76-4
Cat. No.: B1610137

Get Quote

\ J

This guide provides an in-depth analysis of the spectroscopic data for the heterocyclic
compound 2-Ethoxy-1,3-thiazole-5-carbaldehyde. Designed for researchers, scientists, and
professionals in drug development, this document elucidates the structural features of the
molecule through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). The experimental protocols and data
interpretation are presented with a focus on the underlying scientific principles, ensuring both
technical accuracy and practical insight.

Molecular Structure and Importance

2-Ethoxy-1,3-thiazole-5-carbaldehyde is a substituted thiazole derivative. The thiazole ring is
a five-membered aromatic heterocycle containing both sulfur and nitrogen atoms, a common
scaffold in many biologically active compounds. The presence of an ethoxy group at the 2-
position and a carbaldehyde group at the 5-position introduces specific electronic and steric
properties that are crucial for its reactivity and potential applications in medicinal chemistry.
Accurate spectroscopic characterization is the cornerstone of confirming the molecular
structure and purity of synthesized batches of this compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of
organic compounds in solution. For 2-Ethoxy-1,3-thiazole-5-carbaldehyde, both *H and 3C
NMR provide unambiguous evidence for the connectivity of atoms and the chemical
environment of each nucleus.

Experimental Protocol: *H and **C NMR

Sample Preparation:
e Accurately weigh 5-10 mg of the purified 2-Ethoxy-1,3-thiazole-5-carbaldehyde.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as
Chloroform-d (CDCIs) or Dimethyl sulfoxide-de (DMSO-de), in a clean, dry NMR tube. The
choice of solvent is critical to ensure the compound is fully dissolved and to avoid
interference with the signals of interest.

o Ensure complete dissolution; gentle sonication may be applied if necessary.
Instrumental Parameters:

e Spectrometer: A 400 MHz or 500 MHz NMR spectrometer is recommended for optimal
resolution.

e 'HNMR:
o Pulse Angle: 30°
o Relaxation Delay: 1-2 seconds
o Number of Scans: 16-64
e 13C NMR:
o Pulse Program: Proton-decoupled

o Relaxation Delay: 2-5 seconds
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o Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

Predicted *H NMR Data

The *H NMR spectrum is expected to show four distinct signals corresponding to the different
types of protons in the molecule.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Shift

Multiplicity Integration Assignment
(3, ppm)

Rationale

~9.9 Singlet 1H Aldehyde (-CHO)

The aldehyde
proton is highly
deshielded due
to the electron-
withdrawing
nature of the
carbonyl group
and its direct
attachment to the
aromatic thiazole

ring.

~8.3 Singlet 1H Thiazole H-4

The proton at the
C4 position of
the thiazole ring.
Its chemical shift
is influenced by
the adjacent
sulfur atom and
the electron-
withdrawing
aldehyde group
at C5. The
absence of
adjacent protons
results in a

singlet.

~4.5 Quartet 2H Methylene (-
CH2)

The methylene
protons of the
ethoxy group are
deshielded by
the adjacent
oxygen atom.
They are split

into a quartet by
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the three
neighboring
methyl protons

(n+1 rule).

~1.4 Triplet 3H

Methyl (-CHs)

The methyl
protons of the
ethoxy group are
in a typical alkyl
region. They are
split into a triplet
by the two
neighboring
methylene

protons.

Predicted **C NMR Data

The proton-decoupled 3C NMR spectrum is predicted to display six signals, one for each

unique carbon atom in the molecule.
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Chemical Shift (6, ppm) Assignment Rationale

The carbonyl carbon of the

aldehyde is significantly
~185 Aldehyde (C=0) ]

deshielded and appears at a

very low field.

The carbon atom at the 2-
position is attached to both a

~170 Thiazole C-2 nitrogen and a sulfur atom, as
well as the ethoxy group,

resulting in a downfield shift.

The C4 carbon is part of the
aromatic ring and its chemical

~155 Thiazole C-4 shift is influenced by the
neighboring sulfur and the C5-
aldehyde group.

The carbon atom bearing the
~140 Thiazole C-5 aldehyde group is expected to
be deshielded.

The methylene carbon of the

ethoxy group is deshielded
~68 Methylene (-CH2) )

due to its attachment to the

oxygen atom.

The methyl carbon of the
~14 Methyl (-CHs) ethoxy group appears in the
typical upfield aliphatic region.

Visualization of NMR Assignments:

Caption: Predicted *H and 3C NMR chemical shifts for 2-Ethoxy-1,3-thiazole-5-
carbaldehyde.

Infrared (IR) Spectroscopy

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1610137/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-ethoxy-1-3-thiazole-5-carbaldehyde-a-technical-guide
https://www.benchchem.com/product/b1610137/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-ethoxy-1-3-thiazole-5-carbaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The absorption of infrared radiation at specific wavenumbers corresponds to the
vibrations of particular bonds.

Experimental Protocol: IR Spectroscopy

Sample Preparation:

o KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) and
press into a thin, transparent pellet.

e Thin Film: If the sample is an oil or can be dissolved in a volatile solvent, a thin film can be
cast onto a salt plate (e.g., NaCl or KBr).

Data Acquisition:
o Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer.
e Range: 4000-400 cm™1.

e Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Predicted IR Absorption Bands

The IR spectrum of 2-Ethoxy-1,3-thiazole-5-carbaldehyde is expected to show characteristic
absorption bands for its functional groups.
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Wavenumber

Intensity Vibration Type Functional Group
(cm™)
) Ethoxy group
~2980-2850 Medium C-H stretch ] )
(aliphatic)
C-H stretch (Fermi
~2820, ~2720 Weak Aldehyde (-CHO)
resonance)
~1680 Strong C=0 stretch Aldehyde (conjugated)
~1600, ~1480 Medium C=C and C=N stretch Thiazole ring
Ethoxy group (aryl
~1250 Strong C-O stretch y group (ary
ether)
~1100 Medium C-O stretch Ethoxy group (alkyl)

The strong absorption around 1680 cm~1 is a key indicator of the carbonyl group of the
aldehyde, with its frequency lowered due to conjugation with the thiazole ring. The pair of weak
bands around 2820 and 2720 cm~* are characteristic of the C-H stretch of an aldehyde.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity.

Experimental Protocol: Mass Spectrometry

lonization Method:
» Electron lonization (El): A common technique that provides detailed fragmentation patterns.

» Electrospray lonization (ESI): A softer ionization method, often used with High-Performance
Liquid Chromatography (HPLC), which typically shows a prominent molecular ion or
protonated molecule peak.

Data Acquisition:

e Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.
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e Mass Range: A typical scan range would be m/z 50-500.

Predicted Mass Spectrum

The molecular formula of 2-Ethoxy-1,3-thiazole-5-carbaldehyde is CeH7NO=2S, with a

molecular weight of approximately 157.19 g/mol .

Expected Key Fragments (EI-MS):

m/z Fragment lon Rationale

157 [M]*+ The molecular ion peak.
Loss of carbon monoxide from
the aldehyde or loss of ethene

129 [M-CQ]* or [M - C2H4]* from the ethoxy group are
common fragmentation
pathways.

128 [M - CHOJ* Loss of the formyl radical.

113 [M - OCH2CHs]* Loss of the ethoxy radical.
Fragmentation of the ethoxy

85 [Thiazole-CHO]* group leaving the thiazole

carbaldehyde core.

Visualization of the Spectroscopic Analysis Workflow:
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Spectroscopic Analysis Workflow

(2-Ethoxy-l,3-thiazole-5-carbaldehyde Sample]

NMR Spectroscopy
(*H and 1C) IR Spectroscopy )

Data Interpretation
and Structure Elucidation

(Technical Guide]

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of 2-Ethoxy-1,3-thiazole-5-
carbaldehyde.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a comprehensive and
self-validating system for the structural characterization of 2-Ethoxy-1,3-thiazole-5-
carbaldehyde. The predicted data in this guide, based on the established principles of
spectroscopy and analysis of related compounds, offer a robust framework for researchers to
confirm the identity and purity of this important heterocyclic building block. Adherence to the
outlined experimental protocols will ensure the acquisition of high-quality data, which is
fundamental to the integrity of any research and development endeavor.
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As direct spectroscopic data for 2-Ethoxy-1,3-thiazole-5-carbaldehyde is not readily available
in public databases, this reference list includes sources for the spectroscopic data of closely
related compounds and general principles of spectroscopic interpretation.

NIST Chemistry WebBook. National Institute of Standards and Technology. [Link][1][2]
o PubChem. National Center for Biotechnology Information. [Link][3]

e Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to
Spectroscopy. Cengage Learning.

o Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2014). Spectrometric
Identification of Organic Compounds. John Wiley & Sons.

e Taurins, A., & Kasman, S. (1957). Thiazoles: Ill. Infrared Spectra of Methylthiazoles.
Canadian Journal of Chemistry. [Link][4]

e Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry.
Thieme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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